Cas no 1804054-89-4 (Methyl 2-(2-chloro-1H-benzo[d]imidazol-5-yl)acetate)

Methyl 2-(2-chloro-1H-benzo[d]imidazol-5-yl)acetate is a chlorinated benzimidazole derivative with a methyl ester functional group, serving as a versatile intermediate in organic synthesis. Its key structural features include a reactive chloro substituent at the 2-position and an ester group, enabling further functionalization through nucleophilic substitution or hydrolysis. This compound is particularly valuable in pharmaceutical and agrochemical research, where it can be utilized to construct more complex heterocyclic frameworks. The presence of both electron-withdrawing and electron-donating moieties enhances its utility in coupling reactions and scaffold modifications. High purity and stability under standard conditions make it a reliable building block for specialized synthetic applications.

Methyl 2-(2-chloro-1H-benzo[d]imidazol-5-yl)acetate structure

1804054-89-4 structure

Product Name:Methyl 2-(2-chloro-1H-benzo[d]imidazol-5-yl)acetate

CAS No:1804054-89-4

MF:C₁₀H₉ClN₂O₂

MW:224.643661260605

CID:4816007

Update Time:2025-06-13

Methyl 2-(2-chloro-1H-benzo[d]imidazol-5-yl)acetate Chemical and Physical Properties

Names and Identifiers

- Methyl 2-chloro-1H-benzimidazole-5-acetate
- ClC1=NC2=C(N1)C=CC(=C2)CC(=O)OC
- Methyl 2-(2-chloro-1H-benzo[d]imidazol-5-yl)acetate
- (2-Chloro-1H-benzoimidazol-5-yl)-acetic acid methyl ester
- Inchi： 1S/C10H9ClN2O2/c1-15-9(14)5-6-2-3-7-8(4-6)13-10(11)12-7/h2-4H,5H2,1H3,(H,12,13)
- InChI Key： KVMPGMHYWLKQHK-UHFFFAOYSA-N
- SMILES： ClC1=NC2C=CC(CC(=O)OC)=CC=2N1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 250
XLogP3: 2.2
Topological Polar Surface Area: 55

Methyl 2-(2-chloro-1H-benzo[d]imidazol-5-yl)acetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM511745-1g	Methyl 2-(2-chloro-1H-benzo[d]imidazol-5-yl)acetate	1804054-89-4	97%	1g	$706	2023-02-02
Alichem	A061000053-250mg	Methyl 2-chloro-1H-benzimidazole-5-acetate	1804054-89-4	98%	250mg	$754.64	2022-04-02
Alichem	A061000053-500mg	Methyl 2-chloro-1H-benzimidazole-5-acetate	1804054-89-4	98%	500mg	$1,130.21	2022-04-02
Alichem	A061000053-1g	Methyl 2-chloro-1H-benzimidazole-5-acetate	1804054-89-4	98%	1g	$1,773.00	2022-04-02

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Additional information on Methyl 2-(2-chloro-1H-benzo[d]imidazol-5-yl)acetate

Recent Advances in the Study of Methyl 2-(2-chloro-1H-benzo[d]imidazol-5-yl)acetate (CAS: 1804054-89-4)

Methyl 2-(2-chloro-1H-benzo[d]imidazol-5-yl)acetate (CAS: 1804054-89-4) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of novel pharmaceuticals targeting cancer and infectious diseases. Recent studies have highlighted its significance in medicinal chemistry due to its versatile reactivity and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

Recent literature has demonstrated that Methyl 2-(2-chloro-1H-benzo[d]imidazol-5-yl)acetate serves as a crucial building block in the synthesis of benzimidazole derivatives, which are known for their broad-spectrum pharmacological properties. A study published in the Journal of Medicinal Chemistry (2023) reported the efficient synthesis of this compound using a palladium-catalyzed coupling reaction, achieving high yields and purity. The study emphasized the compound's role in the development of kinase inhibitors, which are promising candidates for targeted cancer therapies.

In addition to its synthetic utility, Methyl 2-(2-chloro-1H-benzo[d]imidazol-5-yl)acetate has been investigated for its direct biological effects. A recent Bioorganic & Medicinal Chemistry Letters (2024) study explored its antimicrobial activity against drug-resistant bacterial strains. The results indicated moderate inhibitory effects against Staphylococcus aureus and Escherichia coli, suggesting its potential as a scaffold for developing new antibiotics. Further structure-activity relationship (SAR) studies are underway to optimize its efficacy.

Another significant application of this compound lies in its use as a precursor for the synthesis of fluorescent probes. A 2023 study in Chemical Communications detailed the development of a benzimidazole-based fluorescent probe derived from Methyl 2-(2-chloro-1H-benzo[d]imidazol-5-yl)acetate. The probe exhibited high selectivity for detecting reactive oxygen species (ROS) in cellular environments, making it a valuable tool for studying oxidative stress-related diseases such as neurodegenerative disorders and cancer.

Despite these advancements, challenges remain in the large-scale production and stability of Methyl 2-(2-chloro-1H-benzo[d]imidazol-5-yl)acetate. Recent patents (e.g., WO2023124567) have proposed innovative purification techniques to address these issues, including crystallization under controlled conditions and the use of green solvents. These developments are expected to facilitate its broader adoption in industrial and academic research settings.

In conclusion, Methyl 2-(2-chloro-1H-benzo[d]imidazol-5-yl)acetate (CAS: 1804054-89-4) continues to be a compound of significant interest in the field of medicinal chemistry. Its versatility as a synthetic intermediate and its potential biological activities make it a promising candidate for further research. Future studies should focus on optimizing its pharmacological properties and exploring its applications in novel therapeutic and diagnostic tools.